1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid

• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C12H13Cl2NO4S/c13-9-3-4-10(14)11(6-9)20(18,19)15-5-1-2-8(7-15)12(16)17/h3-4,6,8H,1-2,5,7H2,(H,16,17)
• InChI Key: LHAWZKAUBPEWOL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C12H13Cl2NO4S
• Molecular Weight: 338.2 g/mol

Description

1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid, also known as DSP-4, is a chemical compound that has been extensively studied in the field of neuroscience. It is a selective neurotoxin that is commonly used to study the noradrenergic system in the brain. DSP-4 has been shown to be a valuable tool for investigating the role of noradrenaline in a range of physiological and pathological conditions.

Mechanism of Action

1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid acts as a selective neurotoxin that targets noradrenergic neurons in the brain. It is taken up by noradrenergic neurons and causes their degeneration, leading to a reduction in noradrenergic signaling. This reduction in signaling can have a range of effects on neuronal function and behavior, depending on the specific brain regions affected.
Biochemical and Physiological Effects:
The effects of 1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid on the brain and body are complex and depend on a range of factors, including the dose and duration of exposure. In general, 1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid has been shown to reduce noradrenaline levels in the brain, leading to a range of physiological and behavioral effects. These effects can include changes in heart rate, blood pressure, and body temperature, as well as alterations in mood and cognition.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid in scientific research is its selectivity for noradrenergic neurons. This allows researchers to specifically target this system and investigate its role in a range of conditions. However, there are also several limitations to using 1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid, including its potential for off-target effects and its toxicity at high doses. Additionally, the effects of 1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid can be complex and depend on a range of factors, which can make interpretation of results challenging.

Future Directions

There are many potential future directions for research on 1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid and the noradrenergic system. Some possible areas of investigation include:
- Further exploration of the role of noradrenaline in neurodegenerative diseases such as Alzheimer's and Parkinson's disease
- Investigation of the effects of 1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid on other neurotransmitter systems, such as dopamine and serotonin
- Development of new compounds that can selectively target specific subpopulations of noradrenergic neurons
- Investigation of the role of noradrenaline in stress-related disorders such as post-traumatic stress disorder (PTSD) and obsessive-compulsive disorder (OCD)
- Development of new therapeutic approaches that target the noradrenergic system for the treatment of a range of conditions.

Scientific Research Applications

1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinecarboxylic acid has been used extensively in scientific research to investigate the role of noradrenaline in a range of physiological and pathological conditions. It has been shown to be particularly useful in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as well as in the investigation of stress-related disorders such as depression and anxiety.